N-(4-tert-butylphenyl)-2-[(1-phenyl-1H-1,2,3,4-tetrazol-5-yl)sulfanyl]acetamide

• IUPAC Name: N-(4-tert-butylphenyl)-2-(1-phenyltetrazol-5-yl)sulfanylacetamide
• InChI: InChI=1S/C19H21N5OS/c1-19(2,3)14-9-11-15(12-10-14)20-17(25)13-26-18-21-22-23-24(18)16-7-5-4-6-8-16/h4-12H,13H2,1-3H3,(H,20,25)
• InChI Key: QIQSERXDLVCOAD-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=CC=C(C=C1)NC(=O)CSC2=NN=NN2C3=CC=CC=C3
• Molecular Formula: C19H21N5OS
• Molecular Weight: 367.5 g/mol

Description

N-(4-tert-butylphenyl)-2-[(1-phenyl-1H-1,2,3,4-tetrazol-5-yl)sulfanyl]acetamide, also known as TATB, is a compound that has gained significant attention in scientific research due to its potential applications in various fields. TATB is a tetrazole-based compound that has been synthesized using various methods, and its mechanism of action has been extensively studied.

Mechanism of Action

The mechanism of action of N-(4-tert-butylphenyl)-2-[(1-phenyl-1H-1,2,3,4-tetrazol-5-yl)sulfanyl]acetamide is not well understood. However, studies have shown that this compound inhibits the activity of certain enzymes, including tyrosinase and acetylcholinesterase. This compound has also been shown to induce apoptosis in cancer cells.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. In animal studies, this compound has been shown to reduce tumor growth and increase survival rates. This compound has also been shown to decrease acetylcholinesterase activity and increase dopamine levels in the brain.

Advantages and Limitations for Lab Experiments

One advantage of N-(4-tert-butylphenyl)-2-[(1-phenyl-1H-1,2,3,4-tetrazol-5-yl)sulfanyl]acetamide is its potential as a high-energy density material. This compound has a high heat of explosion and is stable under various conditions. However, one limitation of this compound is its low solubility in water, which can make it difficult to study in aqueous environments.

Future Directions

There are several future directions for N-(4-tert-butylphenyl)-2-[(1-phenyl-1H-1,2,3,4-tetrazol-5-yl)sulfanyl]acetamide research. One direction is to study the potential use of this compound as a plant growth regulator in agriculture. Another direction is to study the potential use of this compound as a high-energy density material in materials science. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential applications in medicine.

Synthesis Methods

N-(4-tert-butylphenyl)-2-[(1-phenyl-1H-1,2,3,4-tetrazol-5-yl)sulfanyl]acetamide can be synthesized using various methods, including the reaction of 4-tert-butylphenylhydrazine with 1-phenyltetrazole-5-thiol in the presence of acetic anhydride, and the reaction of 4-tert-butylphenylhydrazine with 1-phenyltetrazole-5-thiol in the presence of phosphorus oxychloride. The yield of this compound using these methods ranges from 40-60%.

Scientific Research Applications

N-(4-tert-butylphenyl)-2-[(1-phenyl-1H-1,2,3,4-tetrazol-5-yl)sulfanyl]acetamide has been extensively studied for its potential applications in various fields, including medicine, agriculture, and materials science. In medicine, this compound has been shown to have antitumor and antibacterial properties. In agriculture, this compound has been shown to have potential as a plant growth regulator. In materials science, this compound has been studied for its potential use as a high-energy density material.